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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-nitroaniline

Cat. No.: B018279

Essential Safety and Handling Guide for 4-
(Benzyloxy)-2-nitroaniline

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for handling 4-(Benzyloxy)-2-nitroaniline (CAS: 26697-35-8), a
nitroaromatic compound used in organic synthesis for pharmaceuticals and agrochemicals.[1]
[2] While a specific Safety Data Sheet (SDS) for this compound is not readily available, the
following procedures are based on data from structurally similar nitroaniline compounds and
are designed to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties

4-(Benzyloxy)-2-nitroaniline is a red, solid organic compound with the molecular formula
C13H12N203.[1][3][4] It is characterized by a benzyloxy group and a nitro group attached to an
aniline structure.[2][3] The presence of the nitro group suggests that this compound should be
handled with care, as nitroanilines can be harmful if ingested, inhaled, or absorbed through the
skin.[3]
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Property Value Source
CAS Number 26697-35-8 [1][21[5]
Molecular Formula C13H12N203 [11[2][3]
Molecular Weight ~244.25 g/mol [1]
Appearance Red Solid [4]
Melting Point 141-143°C [4]
Boiling Point 443.6£30.0 °C (Predicted) [4]
Density 1.297+0.06 g/cm3 (Predicted) [4]
Solubility Chloroform, Dichloromethane, )

Ethyl Acetate, Methanol

Personal Protective Equipment (PPE)

When handling 4-(Benzyloxy)-2-nitroaniline, appropriate personal protective equipment must

be worn at all times to minimize exposure.[6] Based on recommendations for similar nitroaniline

compounds, the following PPE is required:
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Personal Protective

Specifications and

Body Part ) .
Equipment Recommendations
Safety goggles with side Must be worn to protect
Eyes/Face ) ] )
protection or a face shield against splashes and dust.[6]
Gloves should be inspected for
integrity before each use and
Ski Chemical-resistant gloves disposed of according to
in

(e.g., Nitrile, Neoprene)

manufacturer's instructions.
Double-gloving is

recommended.[6][7]

Lab coat or chemical-resistant

coveralls

To prevent skin contact with

the substance.[6]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended when working
outside of a fume hood, if dust
is generated, or if irritation is

experienced.[6][8]

Feet

Closed-toe shoes

To protect against spills.[6]

Operational and Disposal Plans

Handling and Storage:

o Ventilation: Always handle 4-(Benzyloxy)-2-nitroaniline in a well-ventilated area, preferably

within a chemical fume hood.[6][7]

» Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with

skin and eyes. Do not eat, drink, or smoke in areas where the chemical is handled.[6][9]

o Container Handling: Keep containers tightly closed when not in use.[6][10]

o Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and acids.[6][9] The recommended storage temperature is
typically between 15-25°C.[6][11]
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Spill Management:
e Personal Precautions: Ensure adequate ventilation and wear the required PPE.[9][12]

o Containment and Clean-up: For solid spills, carefully sweep or scoop up the material and
place it into a suitable, labeled container for disposal.[6] Avoid generating dust.[6] For liquid
spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.

[6]
e Environmental Precautions: Do not let the product enter drains.
Waste Disposal:
o Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[8]

» Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
collected in a designated hazardous waste container.[8]

e Regulations: All waste must be handled as hazardous waste and disposed of in accordance
with local, regional, and national regulations.[10][11] Contact a licensed professional waste
disposal service.

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 4-(Benzyloxy)-2-
nitroaniline in a laboratory setting. Adherence to these procedures is essential for ensuring the
safety of all personnel.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

